Cas no 1351616-76-6 (4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine)

• Product Name: 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine
• CAS No: 1351616-76-6
• MF: C₂₁H₁₉ClN₄O
• MW: 378.854763269424
• CID: 5793139
• PubChem ID: 56764801
• Update Time: 2025-10-29

4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)methanone
• (2-chlorophenyl)-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methanone
• AKOS024534129
• VU0533824-1
• 1351616-76-6
• F6166-0032
• 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine

• Inchi： 1S/C21H19ClN4O/c22-18-9-5-4-8-17(18)21(27)26-12-10-25(11-13-26)20-14-19(23-15-24-20)16-6-2-1-3-7-16/h1-9,14-15H,10-13H2
• InChI Key： OKMWNVPLMVYOKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 378.1247389g/mol
• Monoisotopic Mass: 378.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine

Introduction to 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine (CAS No. 1351616-76-6)

4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine (CAS No. 1351616-76-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structure of 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine makes it a promising candidate for further investigation and development.

The molecular structure of 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine consists of a pyrimidine core substituted with a piperazine ring and a phenyl group, along with a 2-chlorobenzoyl moiety. The piperazine ring is known for its ability to enhance the solubility and bioavailability of compounds, while the phenyl group contributes to the overall hydrophobicity and stability. The 2-chlorobenzoyl substituent adds a layer of complexity and specificity to the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine in various therapeutic areas. One notable area of research is its activity against cancer cells. In vitro studies have shown that this compound exhibits potent cytotoxic effects against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is thought to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV). The antiviral mechanism is believed to involve the disruption of viral entry or replication processes within host cells.

The pharmacokinetic properties of 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine have also been studied to assess its suitability for clinical applications. In preclinical models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance these properties for clinical use.

Toxicity studies have indicated that 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are required to ensure its long-term safety and efficacy in humans. Ongoing research is focused on identifying potential side effects and optimizing the dosing regimens to minimize adverse reactions.

The development of 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine as a therapeutic agent is an ongoing process that involves multidisciplinary efforts from chemists, biologists, and clinicians. Collaborative research initiatives aim to refine the chemical structure, enhance its pharmacological properties, and evaluate its efficacy in various disease models. These efforts are crucial for advancing this compound from the laboratory bench to clinical trials.

In conclusion, 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-phenylpyrimidine (CAS No. 1351616-76-6) represents a promising lead compound with potential applications in cancer therapy and antiviral treatments. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development. Continued research will provide valuable insights into its mechanisms of action and clinical potential, paving the way for new therapeutic options in the future.